Cas no 2140316-43-2 (1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride)

• Product Name: 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride
• CAS No: 2140316-43-2
• MF: C₁₃H₂₃Cl₂N₃O
• MW: 308.247221231461
• CID: 4638504
• Update Time: 2025-10-22

1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride

• Inchi： 1S/C13H21N3O.2ClH/c14-11-4-6-16(7-5-11)8-12-13(17-9-15-12)10-2-1-3-10;;/h9-11H,1-8,14H2;2*1H
• InChI Key： VDHMGYRTFINRMC-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C3CCC3)OC=N2)CCC(N)CC1.[H]Cl.[H]Cl

Additional information on 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride

Research Brief on 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride (CAS: 2140316-43-2)

1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride (CAS: 2140316-43-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole-piperidine scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a therapeutic agent for neurological and psychiatric disorders, including anxiety, depression, and neurodegenerative diseases.

The compound's mechanism of action is believed to involve selective interaction with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which play critical roles in mood regulation and cognitive function. Preclinical studies have shown that 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride exhibits high binding affinity and selectivity, suggesting its potential as a targeted therapeutic agent. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in animal models, with results indicating favorable drug-like properties.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound, facilitating further pharmacological and toxicological evaluations. Researchers have also explored structural modifications to optimize its efficacy and reduce potential side effects. For instance, the cyclobutyl moiety has been identified as a key structural feature contributing to the compound's receptor binding affinity and metabolic stability.

In vitro and in vivo studies have provided preliminary evidence of the compound's therapeutic potential. For example, in rodent models of anxiety and depression, administration of 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride resulted in significant behavioral improvements, comparable to those observed with established antidepressants. Furthermore, neuroprotective effects have been reported in models of neurodegenerative diseases, highlighting its potential for broader applications in CNS disorders.

Despite these promising findings, further research is needed to fully elucidate the compound's safety and efficacy profile. Ongoing clinical trials aim to evaluate its tolerability and therapeutic effects in human subjects. The outcomes of these studies will be critical in determining the compound's viability as a clinical candidate. Given its unique pharmacological properties and structural features, 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride represents a compelling area of research with significant implications for drug discovery and development in the CNS space.

In conclusion, 1-[(5-cyclobutyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine dihydrochloride (CAS: 2140316-43-2) is a promising compound with potential applications in the treatment of neurological and psychiatric disorders. Its unique structural and pharmacological characteristics warrant further investigation to unlock its full therapeutic potential. As research progresses, this compound may emerge as a valuable addition to the arsenal of CNS-targeted therapies, addressing unmet medical needs in this challenging field.